Cas no 2034205-16-6 (5-chloro-6-hydroxy-N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]pyridine-3-carboxamide)
5-chloro-6-hydroxy-N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]pyridine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 5-chloro-N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]-6-oxo-1H-pyridine-3-carboxamide
- 5-chloro-6-hydroxy-N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]pyridine-3-carboxamide
-
- Inchi: 1S/C15H18ClN5O2/c1-9-6-13(20-19-9)21-4-2-11(3-5-21)18-14(22)10-7-12(16)15(23)17-8-10/h6-8,11H,2-5H2,1H3,(H,17,23)(H,18,22)(H,19,20)
- InChI Key: GOYNIVWKAWFMEY-UHFFFAOYSA-N
- SMILES: C1NC(=O)C(Cl)=CC=1C(NC1CCN(C2C=C(C)NN=2)CC1)=O
5-chloro-6-hydroxy-N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]pyridine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6523-1561-2μmol |
5-chloro-6-hydroxy-N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]pyridine-3-carboxamide |
2034205-16-6 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6523-1561-5μmol |
5-chloro-6-hydroxy-N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]pyridine-3-carboxamide |
2034205-16-6 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6523-1561-10μmol |
5-chloro-6-hydroxy-N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]pyridine-3-carboxamide |
2034205-16-6 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6523-1561-20μmol |
5-chloro-6-hydroxy-N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]pyridine-3-carboxamide |
2034205-16-6 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6523-1561-1mg |
5-chloro-6-hydroxy-N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]pyridine-3-carboxamide |
2034205-16-6 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6523-1561-2mg |
5-chloro-6-hydroxy-N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]pyridine-3-carboxamide |
2034205-16-6 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6523-1561-3mg |
5-chloro-6-hydroxy-N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]pyridine-3-carboxamide |
2034205-16-6 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6523-1561-4mg |
5-chloro-6-hydroxy-N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]pyridine-3-carboxamide |
2034205-16-6 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6523-1561-5mg |
5-chloro-6-hydroxy-N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]pyridine-3-carboxamide |
2034205-16-6 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6523-1561-10mg |
5-chloro-6-hydroxy-N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]pyridine-3-carboxamide |
2034205-16-6 | 10mg |
$118.5 | 2023-09-08 |
5-chloro-6-hydroxy-N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]pyridine-3-carboxamide Related Literature
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 5-chloro-6-hydroxy-N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]pyridine-3-carboxamide
Comprehensive Overview of 5-chloro-6-hydroxy-N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]pyridine-3-carboxamide (CAS No. 2034205-16-6)
The compound 5-chloro-6-hydroxy-N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]pyridine-3-carboxamide, identified by its CAS No. 2034205-16-6, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered attention due to its unique structural features, which combine a pyridine core with a piperidine and pyrazole moiety. Researchers are particularly interested in its potential applications, especially in the context of drug discovery and pharmaceutical development. The compound's hydroxy and chloro substituents contribute to its reactivity and binding affinity, making it a promising candidate for further study.
In recent years, the scientific community has shown a growing interest in heterocyclic compounds, particularly those incorporating pyridine and pyrazole rings. These structures are frequently explored for their bioactive properties, including potential anti-inflammatory and kinase inhibitory effects. The 5-chloro-6-hydroxy-N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]pyridine-3-carboxamide aligns with this trend, as its scaffold is reminiscent of several clinically relevant molecules. This has led to increased searches for "pyridine-carboxamide derivatives" and "piperidine-based drug candidates" in academic and industrial databases.
The synthesis of CAS No. 2034205-16-6 involves multi-step organic reactions, often starting from commercially available pyridine-3-carboxylic acid derivatives. Key steps include the introduction of the chloro and hydroxy groups, followed by coupling with the piperidine-pyrazole fragment. Optimizing these reactions for yield and purity remains a focus for chemists, as evidenced by frequent queries about "efficient synthesis of pyridine carboxamides" and "piperidine coupling strategies." The compound's moderate solubility in polar organic solvents also makes it suitable for various biological assays and structure-activity relationship (SAR) studies.
From a pharmacological perspective, preliminary studies suggest that 5-chloro-6-hydroxy-N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]pyridine-3-carboxamide may interact with specific enzyme targets, though its exact mechanism remains under investigation. This uncertainty has spurred discussions about "small molecule modulators of cellular pathways" and "scaffold hopping in medicinal chemistry." The compound's lipophilic efficiency (LipE) and ligand efficiency metrics are also being evaluated to assess its drug-like properties, topics frequently searched by pharmaceutical researchers.
Beyond its potential therapeutic applications, CAS No. 2034205-16-6 has become a subject of interest in cheminformatics and computational chemistry. Its structure serves as a valuable case study for molecular docking simulations and quantitative structure-activity relationship (QSAR) modeling. Recent publications have explored its conformational flexibility and hydrogen-bonding patterns, addressing common search queries like "3D pharmacophore modeling of heterocycles" and "predicting bioavailability of carboxamides."
As the demand for novel chemical entities continues to rise, compounds like 5-chloro-6-hydroxy-N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]pyridine-3-carboxamide highlight the importance of structural diversification in drug discovery. Its balanced combination of aromatic systems and hydrogen bond donors/acceptors makes it a versatile scaffold for further derivatization. Ongoing research will likely explore its patent landscape and therapeutic indications, areas generating significant search traffic among professionals in the field.
2034205-16-6 (5-chloro-6-hydroxy-N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]pyridine-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)